Cas no 1208077-06-8 (4-bromo-5-chloro-2-methylbenzene-1-sulfonamide)

• Product Name: 4-bromo-5-chloro-2-methylbenzene-1-sulfonamide
• CAS No: 1208077-06-8
• MF: C₇H₇BrClNO₂S
• MW: 284.557978868485
• MDL: MFCD12026258
• CID: 4577571
• PubChem ID: 50998108
• Update Time: 2025-06-09

4-bromo-5-chloro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-CHLORO-2-METHYLBENZENESULFONAMIDE
• Benzenesulfonamide, 4-bromo-5-chloro-2-methyl-
• 3-Bromo-5-chloro-2-methylbenzene sulfonamide
• 4-bromo-5-chloro-2-methylbenzene-1-sulfonamide

• MDL： MFCD12026258
• Inchi： 1S/C7H7BrClNO2S/c1-4-2-5(8)6(9)3-7(4)13(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： SMKMPYCPCCOIHB-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(Cl)=C(Br)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 4-bromo-5-chloro-2-methylbenzene-1-sulfonamide

4-Bromo-5-Chloro-2-Methylbenzene-1-Sulfonamide (CAS No. 1208077-06-8): An Overview of Its Synthesis, Properties, and Applications

4-Bromo-5-Chloro-2-methylbenzene-1-sulfonamide (CAS No. 1208077-06-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine, chlorine, and methyl group substituted on a benzene ring, along with a sulfonamide functional group. These characteristics make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The synthesis of 4-bromo-5-chloro-2-methylbenzene-1-sulfonamide typically involves a multi-step process that begins with the bromination and chlorination of a substituted benzene ring, followed by the introduction of the sulfonamide group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, the use of transition metal-catalyzed reactions has significantly improved the yield and purity of the final product.

In terms of physical properties, 4-bromo-5-chloro-2-methylbenzene-1-sulfonamide is a white crystalline solid with a melting point ranging from 135 to 137°C. It is moderately soluble in organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. These properties make it suitable for various chemical reactions and formulations.

The biological activity of 4-bromo-5-chloro-2-methylbenzene-1-sulfonamide has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management. For example, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

Beyond its anti-inflammatory effects, 4-bromo-5-chloro-2-methylbenzene-1-sulfonamide has also shown potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways associated with cell survival and proliferation.

In addition to its therapeutic applications, 4-bromo-5-chloro-2-methylbenzene-1-sulfonamide has found utility as an intermediate in the synthesis of other bioactive compounds. Its reactivity and structural diversity make it a valuable building block for the development of novel pharmaceuticals and agrochemicals. For instance, it can be used as a starting material for the synthesis of sulfonamide-based antibiotics and herbicides.

The safety profile of 4-bromo-5-chloro-2-methylbenzene-1-sulfonamide is an important consideration in its use as a pharmaceutical agent. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-bromo-5-chloro-2-methylbenzene-1-sulfonamide (CAS No. 1208077-06-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases, pain management, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further highlighting its significance in the field.